Cas no 2172163-25-4 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid
• CAS No: 2172163-25-4
• MF: C₂₆H₂₆F₂N₂O₅
• MW: 484.491854190826
• CID: 5837857
• PubChem ID: 165574136
• Update Time: 2025-06-13

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid
• 2172163-25-4
• EN300-1562800
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C26H26F2N2O5/c27-24(28)22(13-23(31)29-16-7-5-6-15(12-16)25(32)33)30-26(34)35-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-5,7-11,15-16,21-22,24H,6,12-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MCAGBTHZWVIZGP-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1C=CCC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 484.18097826g/mol
• Monoisotopic Mass: 484.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid

Comprehensive Analysis of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172163-25-4)

The compound 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172163-25-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 4,4-difluorobutanamide moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, which align with current trends in precision medicine and personalized healthcare.

One of the most compelling aspects of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino acids during SPPS, and its incorporation into this compound enhances its utility in synthesizing complex peptides. This is particularly relevant given the growing demand for peptide-based drugs, which are increasingly being explored for their efficacy in treating conditions such as diabetes, cancer, and autoimmune diseases. The difluorobutanamide segment further adds to the compound's versatility, as fluorinated compounds are known for their metabolic stability and bioavailability.

In addition to its applications in peptide synthesis, CAS No. 2172163-25-4 is also being investigated for its potential in bioconjugation strategies. Bioconjugation is a rapidly evolving field that focuses on linking biomolecules to other molecules, such as drugs or imaging agents, to improve their functionality. The compound's reactive carboxyl group and Fmoc-protected amine make it an ideal candidate for such applications. This aligns with the broader industry trend toward developing multifunctional biomaterials, which are critical for advancements in diagnostics and therapeutics.

Another area of interest is the compound's potential role in proteomics research. With the increasing use of mass spectrometry and other high-throughput techniques to study protein interactions, there is a growing need for reliable chemical tools to facilitate these studies. The 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid could serve as a valuable reagent for labeling or modifying proteins, thereby enabling researchers to gain deeper insights into protein function and dynamics. This is particularly relevant given the rise of proteomics as a key driver of biomarker discovery and drug development.

The synthesis and characterization of CAS No. 2172163-25-4 also present interesting challenges and opportunities for organic chemists. The presence of both fluorine atoms and a cyclohexene ring in the molecule introduces unique stereochemical and electronic properties that can influence its reactivity and stability. These features are of particular interest in the context of green chemistry, where researchers are increasingly focused on developing sustainable synthetic methods. The compound's potential for scalable production using environmentally friendly protocols could make it a standout candidate for industrial applications.

From a commercial perspective, the demand for 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid is expected to grow in tandem with advancements in biopharmaceuticals and diagnostic technologies. Companies specializing in custom synthesis and contract research are likely to find this compound particularly valuable, given its versatility and potential for high-margin applications. Furthermore, its relevance to cutting-edge research areas such as CRISPR-based therapies and mRNA vaccines could further drive its adoption in the coming years.

In summary, 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclohex-3-ene-1-carboxylic acid (CAS No. 2172163-25-4) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural features and broad applicability make it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of drug discovery and biomolecular engineering.